Cas no 67859-96-5 (Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester)

• Product Name: Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester
• CAS No: 67859-96-5
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 1722256
• Update Time: 2026-04-28

Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID CIS-3,3,5-TRIMETHYLCYCLOHEXYL ESTER
• CIS-3,3,5-TRIMETHYLCYCLOHEXYL ACETATE
• 3,3,5-TRIMETHYLCYCLOHEXYL ACETATE
• HOMOMENTHYL ACETATE
• 3,3,5-trimethyl-cyclohexanoacetate
• ACETIC ACID 3,3,5-TRIMETHYL-CYCLOHEXYL ESTER
• (3,3,5-trimethylcyclohexyl) ethanoate
• trans-3.3.5-Trimethyl-cyclohexanol-acetat
• Acetic acid homomenthyl ester
• 3,3,5-Trimethylcyclohexanol acetate
• Cyclohexanol, 3,3,5-trimethyl-, acetate
• (+-)-trans-5-acetoxy-1.1.3-trimethyl-cyclohexane
• Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester

• Inchi： InChI=1S/C11H20O2/c1-8-5-10(13-9(2)12)7-11(3,4)6-8/h8,10H,5-7H2,1-4H3
• InChI Key： OIVWFAFCHQDCCG-UHFFFAOYSA-N
• SMILES： CC1CC(CC(C)(C)C1)OC(=O)C

Computed Properties

• Exact Mass: 184.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 0.91
• Melting Point: -60 °C
• Boiling Point: 211 °C
• Flash Point: 85 °C
• Refractive Index: 1.439-1.441
• PSA: 26.30000
• LogP: 2.76430
• FEMA: 4512 | 3,3,5-TRIMETHYLCYCLOHEXYL ACETATE

Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester

Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester (CAS No. 67859-96-5)

Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester (CAS No. 67859-96-5) is a versatile organic compound with significant applications in various industries. This compound is widely recognized for its unique chemical properties and structural features. The cis configuration of the cyclohexane ring plays a crucial role in determining its physical and chemical behavior. Recent studies have highlighted its potential in the fields of material science and pharmaceuticals due to its ability to form stable ester linkages and its compatibility with various synthetic processes.

The molecular structure of Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester consists of a cyclohexane ring substituted with three methyl groups at positions 3 and 5. The cis configuration ensures that the substituents are on the same side of the ring, which influences its stereochemical properties. This compound is synthesized through a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent esterification processes. The synthesis pathway has been optimized in recent years to improve yield and reduce environmental impact.

One of the most notable applications of Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester is in the fragrance industry. Its pleasant aroma and stability make it an ideal ingredient in perfumes and personal care products. Recent research has also explored its use as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles. These applications underscore its importance in modern chemistry.

In terms of physical properties, Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester exhibits a melting point of approximately 40°C and a boiling point around 180°C under standard conditions. Its density is slightly higher than water due to the presence of the bulky cyclohexane ring. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate.

Recent advancements in green chemistry have led to innovative methods for synthesizing Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester. These methods utilize biodegradable catalysts and renewable feedstocks to minimize environmental impact. For instance, researchers have successfully employed enzymatic catalysis to achieve high yields while reducing energy consumption.

The stereochemistry of Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester is a critical factor in determining its reactivity and stability. The cis configuration ensures that the molecule maintains a specific conformation that is favorable for certain reactions. This property has been exploited in drug design where stereochemistry plays a pivotal role in molecular recognition and bioavailability.

In conclusion, Acetic Acid Cis-3,3,5-trimethylcyclohexyl Ester (CAS No. 67859-96-5) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties and stereochemical features make it an essential component in modern chemical synthesis. As research continues to uncover new uses and improved synthesis methods for this compound, its significance in both academic and industrial settings will undoubtedly grow.